Cas no 876014-06-1 (4,4'-(1,4-Phenylene)bis[1-(4-aminophenyl)pyridin-1-ium])

• Product Name: 4,4'-(1,4-Phenylene)bis[1-(4-aminophenyl)pyridin-1-ium]
• CAS No: 876014-06-1
• MF: C₂₈H₂₄N₄
• MW: 416.516965866089
• CID: 2810362
• PubChem ID: 71405732
• Update Time: 2025-04-21

4,4'-(1,4-Phenylene)bis[1-(4-aminophenyl)pyridin-1-ium] Chemical and Physical Properties

Names and Identifiers

• DTXSID40826367
• 4,4'-(1,4-Phenylene)bis[1-(4-aminophenyl)pyridin-1-ium]
• 876014-06-1

• Inchi： 1S/C28H23N4/c29-25-5-9-27(10-6-25)31-17-13-23(14-18-31)21-1-2-22(4-3-21)24-15-19-32(20-16-24)28-11-7-26(30)8-12-28/h1-20,29H,30H2/q+1/p+1
• InChI Key： GBFKGEYNIRQUKW-UHFFFAOYSA-O
• SMILES： [N+]1(C=CC(=CC=1)C1C=CC(=CC=1)C1C=C[N+](=CC=1)C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 416.20009678Da
• Monoisotopic Mass: 416.20009678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 59.8Ų